Cas no 2228392-10-5 (5-nitro-2-(1H-pyrazol-4-yl)pyridine)

• Product Name: 5-nitro-2-(1H-pyrazol-4-yl)pyridine
• CAS No: 2228392-10-5
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 6077701
• PubChem ID: 165625978
• Update Time: 2025-07-18

5-nitro-2-(1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(1H-pyrazol-4-yl)pyridine
• 2228392-10-5
• EN300-1783703

• Inchi： 1S/C8H6N4O2/c13-12(14)7-1-2-8(9-5-7)6-3-10-11-4-6/h1-5H,(H,10,11)
• InChI Key： UTIXTPDEVPEKJC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)C1C=NNC=1)=O

Computed Properties

• Exact Mass: 190.04907545g/mol
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.4Ų

Additional information on 5-nitro-2-(1H-pyrazol-4-yl)pyridine

Comprehensive Overview of 5-nitro-2-(1H-pyrazol-4-yl)pyridine (CAS No. 2228392-10-5)

5-nitro-2-(1H-pyrazol-4-yl)pyridine (CAS No. 2228392-10-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with a nitro group and a pyrazole ring, is a versatile building block in organic synthesis. Researchers are increasingly exploring its role in the development of novel small-molecule inhibitors and bioactive compounds, making it a subject of interest in both academic and industrial settings.

The structural motif of 5-nitro-2-(1H-pyrazol-4-yl)pyridine combines the electron-withdrawing nature of the nitro group with the hydrogen-bonding capabilities of the pyrazole ring. This combination enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in targeting enzyme inhibition, particularly in pathways related to inflammation and oncology. As the demand for precision medicine grows, compounds like this are being scrutinized for their ability to modulate specific biological targets with high selectivity.

In the context of agrochemical innovation, 5-nitro-2-(1H-pyrazol-4-yl)pyridine has shown promise as a precursor for developing new crop protection agents. Its nitro-substituted pyridine backbone is structurally similar to several commercially successful herbicides and fungicides, sparking interest in its derivatization for enhanced efficacy and environmental safety. With the global push toward sustainable agriculture, researchers are investigating whether derivatives of this compound could offer reduced toxicity profiles while maintaining high activity against plant pathogens.

From a synthetic chemistry perspective, the compound’s CAS No. 2228392-10-5 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening often prioritize such well-characterized compounds to ensure reproducibility in their experiments. The growing popularity of fragment-based drug discovery has further amplified the demand for small, rigid heterocycles like this one, which can serve as anchor points for building larger, drug-like molecules.

Another area where 5-nitro-2-(1H-pyrazol-4-yl)pyridine is gaining traction is in material science. Its conjugated system and potential for π-stacking interactions make it a candidate for designing organic electronic materials, such as OLEDs or conductive polymers. As industries seek alternatives to traditional inorganic semiconductors, nitrogen-containing heterocycles are being reevaluated for their optoelectronic properties, placing this compound in the spotlight for interdisciplinary research.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-nitro-2-(1H-pyrazol-4-yl)pyridine. Optimizing reaction conditions to improve yield and minimize byproducts is an active area of investigation. Additionally, computational chemists are employing density functional theory (DFT) calculations to predict its reactivity and interaction profiles, which could accelerate its adoption in targeted applications. These efforts align with the broader trend of integrating computational and experimental approaches in modern chemical research.

In summary, 5-nitro-2-(1H-pyrazol-4-yl)pyridine (CAS No. 2228392-10-5) represents a multifaceted compound with untapped potential across multiple scientific disciplines. Its relevance to drug discovery, agrochemical development, and advanced materials underscores the importance of continued research into its properties and applications. As synthetic methodologies evolve and analytical techniques become more sophisticated, this compound is poised to play an increasingly prominent role in addressing some of the most pressing challenges in science and technology today.